Cas no 2548979-18-4 (4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one)

• Product Name: 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one
• CAS No: 2548979-18-4
• MF: C₁₂H₁₈N₆O₃
• MW: 294.309721469879
• CID: 5310985
• PubChem ID: 154583014
• Update Time: 2025-05-22

4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-3-azetidinyl]-2-piperazinone
• F6744-7834
• AKOS040722502
• 4-[1-(4,6-dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one
• 2548979-18-4
• 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one

• Inchi： 1S/C12H18N6O3/c1-20-11-14-10(15-12(16-11)21-2)18-5-8(6-18)17-4-3-13-9(19)7-17/h8H,3-7H2,1-2H3,(H,13,19)
• InChI Key： YNPOKUNWCZDSGE-UHFFFAOYSA-N
• SMILES： O=C1CN(CCN1)C1CN(C2N=C(N=C(N=2)OC)OC)C1

Computed Properties

• Exact Mass: 294.14403846g/mol
• Monoisotopic Mass: 294.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.49±0.20(Predicted)

Additional information on 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one

Comprehensive Guide to 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one (CAS No. 2548979-18-4)

4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a dimethoxy-triazine core linked to an azetidine-piperazinone moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition.

The compound's CAS number 2548979-18-4 serves as a unique identifier in chemical databases, facilitating precise tracking in research publications and patent applications. Recent studies suggest that derivatives of 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one may show promise in addressing specific biological pathways, making it a hot topic in medicinal chemistry circles.

One of the most searched questions about this compound relates to its solubility and stability profile. Available data indicates that 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one demonstrates moderate solubility in polar organic solvents, with optimal stability observed at controlled room temperature conditions. These properties are crucial for researchers planning to use this compound in various experimental settings.

The synthetic applications of CAS 2548979-18-4 are another area of growing interest. The compound's reactive sites allow for selective modifications, making it a versatile building block for creating more complex molecular architectures. Pharmaceutical chemists particularly value its potential in developing novel kinase inhibitors and GPCR modulators, which are currently among the most researched drug targets.

From a market perspective, the demand for 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one has been steadily increasing, particularly from contract research organizations and academic laboratories focused on early-stage drug discovery. The compound's commercial availability from specialty chemical suppliers has improved in recent years, though it remains a relatively high-value research chemical.

Analytical characterization of 2548979-18-4 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the compound's purity and structural integrity, which are critical parameters for research applications. Many researchers search for detailed spectral data of this compound, highlighting the need for comprehensive analytical documentation.

The safety profile of 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one is another frequently searched topic. While complete toxicological data may be limited due to its specialized research use, standard laboratory precautions for handling organic compounds should be followed. Proper personal protective equipment and adequate ventilation are recommended when working with this material.

Looking at patent trends, several recent applications have featured derivatives of CAS 2548979-18-4, particularly in areas related to inflammatory diseases and metabolic disorders. This patent activity suggests growing commercial interest in the compound's therapeutic potential, making it a worthwhile subject for literature monitoring.

For researchers considering scale-up synthesis of 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one, optimization of reaction conditions is crucial. Published procedures typically involve multi-step synthesis with careful control of reaction parameters to maximize yield and purity. The development of more efficient synthetic routes remains an active area of investigation.

The storage requirements for 2548979-18-4 are another practical consideration for laboratories. Recommended storage conditions typically include protection from moisture and light, with many suppliers suggesting storage at controlled room temperature or under inert atmosphere for long-term preservation of the compound's integrity.

In terms of regulatory status, 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one is currently classified as a research chemical with no specific restrictions in most jurisdictions. However, researchers should verify local regulations before ordering or working with this material, as chemical regulations can vary by region and may change over time.

The future research directions for compounds like CAS 2548979-18-4 are likely to focus on expanding their therapeutic applications and improving synthetic methodologies. With growing interest in precision medicine and targeted drug delivery, such specialized building blocks will continue to play an important role in pharmaceutical innovation.

For laboratories considering working with 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one, establishing proper analytical methods for quality control is essential. Many researchers search for validated HPLC methods or spectroscopic references for this compound, highlighting the need for standardized characterization protocols in the scientific community.

The price and availability of 2548979-18-4 vary depending on quantity and supplier. While it remains a relatively expensive research chemical due to its specialized nature, increased demand and improved synthetic routes may lead to more competitive pricing in the future. Researchers often compare suppliers for the best combination of price, purity, and reliable shipping.

In conclusion, 4-[1-(4,6-Dimethoxy-1,3,5-triazin-2-yl)azetidin-3-yl]piperazin-2-one represents an interesting case study in modern medicinal chemistry. Its unique structural features and potential applications make it a compound worth watching in pharmaceutical research. As more data becomes available about its properties and biological activities, we can expect to see increased interest in this and related compounds in both academic and industrial settings.